Cas no 357391-80-1 (4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid)

• Product Name: 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid
• CAS No: 357391-80-1
• MF: C₂₁H₁₈ClNO₄S
• MW: 415.88992357254
• MDL: MFCD02106287
• CID: 4713430
• Update Time: 2025-06-11

4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(5-chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl}benzoic acid
• 4-([(5-Chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl)benzoic acid
• CBMicro_029393
• Oprea1_791398
• ST023912
• benzoic acid, 4-[[(5-chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl]-
• 4-[[N-(benzenesulfonyl)-5-chloro-2-methylanilino]methyl]benzoic acid
• 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid

• MDL： MFCD02106287
• Inchi： 1S/C21H18ClNO4S/c1-15-7-12-18(22)13-20(15)23(28(26,27)19-5-3-2-4-6-19)14-16-8-10-17(11-9-16)21(24)25/h2-13H,14H2,1H3,(H,24,25)
• InChI Key： FUYFHTNWTAOCBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N(CC1C=CC(C(=O)O)=CC=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid

4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid (CAS No. 357391-80-1): A Comprehensive Overview

4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid, identified by the CAS number 357391-80-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its complex structural framework, which includes a phenylsulfonylaminomethyl substituent attached to a benzoic acid backbone. The presence of a 5-chloro-2-methylphenyl group further enhances its chemical diversity, making it a promising candidate for various biological and chemical applications.

The structural configuration of 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid imparts unique properties that make it valuable in medicinal chemistry. The benzoic acid moiety is well-known for its role as an intermediate in the synthesis of pharmaceuticals, while the phenylsulfonylaminomethyl group introduces a potential site for interaction with biological targets. This dual functionality has led to extensive exploration of its pharmacological properties, particularly in the context of drug discovery and development.

In recent years, there has been a growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit inhibitory effects on various enzymes and receptors, making them potential candidates for treating a range of diseases. Specifically, 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid has been investigated for its potential role in modulating inflammatory pathways and oxidative stress, which are key mechanisms involved in chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

One of the most compelling aspects of 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid is its ability to interact with multiple biological targets. The phenylsulfonylaminomethyl group serves as a hinge region that can bind to different proteins and enzymes, thereby influencing cellular signaling pathways. This promiscuous binding capability has been exploited in high-throughput screening campaigns to identify novel therapeutic agents. For instance, recent studies have shown that derivatives of this compound can inhibit the activity of kinases and other enzymes involved in cell proliferation and survival, suggesting their potential use in anticancer therapies.

The synthesis of 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-chloro-2-methylphenyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of methodological innovation in medicinal chemistry.

Evaluation of the pharmacological properties of 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid has revealed several promising characteristics. In vitro studies have demonstrated its ability to modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has shown potential in reducing oxidative stress by scavenging reactive oxygen species (ROS), thereby protecting cells from damage caused by free radicals.

The potential therapeutic applications of this compound are further supported by preclinical studies conducted in animal models. These studies have indicated that 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid can ameliorate symptoms associated with chronic inflammatory conditions, such as arthritis and colitis. Moreover, its ability to cross the blood-brain barrier suggests that it may be effective in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at the molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in elucidating how 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid interacts with proteins and enzymes. These computational approaches have provided insights into the binding modes and affinity profiles of the compound, aiding in the design of more effective derivatives.

The future prospects for 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid are vast, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Innovations in drug delivery systems may enhance its bioavailability and target specificity, potentially leading to more efficient treatments for various diseases. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications.

In conclusion, 4-{(5-Chloro-2-methylphenyl)(phenylsulfonyl)aminomethyl}benzoic acid (CAS No. 357391-80-1) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its potential applications in treating chronic diseases underscore the importance of continued research into benzoic acid derivatives. As our understanding of biological mechanisms evolves, compounds like this will play an increasingly vital role in developing innovative therapies that address unmet medical needs.